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Introduction

Sodium hypochlorite pentahydrate (NaOCI-5H20) is the crystalline, hydrated form of sodium
hypochlorite, a compound widely recognized for its potent oxidizing and disinfecting
properties. Unlike its anhydrous counterpart, which is highly unstable and explosive, the
pentahydrate form offers significantly greater stability, making it a safer and more manageable
reagent for a variety of applications in research and industrial settings.[1] This guide provides
an in-depth overview of the core chemical properties of sodium hypochlorite pentahydrate,
presenting quantitative data, experimental methodologies, and key reaction pathways to
support its use in scientific research and drug development.

Physicochemical Properties

Sodium hypochlorite pentahydrate presents as a pale greenish-yellow crystalline solid.[1][2] It
is the stable form of sodium hypochlorite, containing approximately 44% NaOCI by weight.[2]
[3] This crystalline structure minimizes the risks associated with the anhydrous form, which is
prone to explosive decomposition.[1]
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Property Value Reference(s)
Molecular Formula NaOCI-5H20 [1114]
Molecular Weight 164.52 g/mol [1][5]

Pale greenish-yellow
Appearance ] [11[2]
orthorhombic crystals

18-27 °C (decomposes above

Melting Point 20°C) [1]2][6]
Solubility in Water 29.3 g/100 mL (at 0 °C) [2][7]
Active Chlorine Content Approximately 39-44% [1]
Density 1.11 g/cm3 [2][6]
Cl-O Bond Length 1.686 A [2]

Stability and Decomposition

The stability of sodium hypochlorite pentahydrate is a key advantage over the anhydrous
form. It is stable when stored under refrigeration (below 7-10°C).[1][8] At room temperature, it
decomposes rapidly.[2] One study reported only 1% decomposition after 360 days when stored
at 7°C.[2] The decomposition of sodium hypochlorite in solution is known to be accelerated by
factors such as heat, light, and the presence of certain metal ions. The primary decomposition
pathway involves the formation of sodium chloride and sodium chlorate.[8]
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Decomposition Pathway of Sodium Hypochlorite
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Caption: Decomposition of sodium hypochlorite yields sodium chloride and sodium chlorate.

Chemical Reactivity and Applications in Organic
Synthesis

Sodium hypochlorite pentahydrate is a versatile oxidizing and chlorinating agent in organic
synthesis. Its solid form allows for more precise stoichiometric control compared to agueous
solutions.[1]

Oxidation of Alcohols

A significant application is the oxidation of primary and secondary alcohols to aldehydes and
ketones, respectively. This can be achieved with or without catalysts.[3] TEMPO (2,2,6,6-
tetramethylpiperidine-1-oxyl) is a commonly used catalyst for these transformations.[3][9]
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Workflow for TEMPO-Catalyzed Oxidation of Alcohols
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Caption: General workflow for the oxidation of alcohols using NaOCI-5H20.
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Other Synthetic Applications

Beyond alcohol oxidation, sodium hypochlorite pentahydrate is utilized in a range of other
transformations, including:

o Oxidation of sulfides to sulfoxides or sulfones.[3]
e Glycol cleavage.[3]

o Synthesis of N-sulfonyloxaziridines.[3]

o Oxidative dearomatization of phenols.[3]

e Chlorination of alkenes.[10]

Experimental Protocols
Synthesis of Sodium Hypochlorite Pentahydrate

A common laboratory-scale synthesis involves the reaction of chlorine gas with a concentrated
sodium hydroxide solution at a controlled temperature.[1][11]

Materials:

e Concentrated sodium hydroxide solution

e Chlorine gas

e Ice bath

Procedure:

e Cool a concentrated solution of sodium hydroxide in an ice bath.

o Bubble chlorine gas through the cold sodium hydroxide solution. The reaction is exothermic
and the temperature should be maintained below a certain threshold to favor the formation of
hypochlorite over chlorate.
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+ Continue the addition of chlorine gas until the desired concentration of sodium hypochlorite
is reached.

¢ The resulting solution is then cooled further to induce the crystallization of sodium
hypochlorite pentahydrate.[1]

¢ The crystals can be collected by filtration.[11]

Synthesis of Sodium Hypochlorite Pentahydrate
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Caption: Simplified workflow for the synthesis of NaOCI-5H20.
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TEMPO-Catalyzed Oxidation of a Secondary Alcohol

The following is a representative protocol for the oxidation of a secondary alcohol to a ketone.

Materials:

Secondary alcohol

Sodium hypochlorite pentahydrate (NaOCI-5H20)

TEMPO

Phase-transfer catalyst (e.g., tetrabutylammonium hydrogen sulfate)
Organic solvent (e.g., dichloromethane)

Saturated sodium thiosulfate solution

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Procedure:

Dissolve the secondary alcohol, TEMPO, and the phase-transfer catalyst in the organic
solvent.

Cool the mixture in an ice bath.

Add sodium hypochlorite pentahydrate portion-wise while monitoring the reaction progress
(e.g., by TLC).

Upon completion, quench the reaction by adding saturated sodium thiosulfate solution.

Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution
and brine.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b082951?utm_src=pdf-body
https://www.benchchem.com/product/b082951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude ketone.

 Purify the product by a suitable method, such as column chromatography.

Safety and Handling

Sodium hypochlorite pentahydrate is a strong oxidizing agent and is corrosive.[5][12] It may
intensify fire.[5] Contact with acids liberates toxic chlorine gas.[2] It is also harmful if swallowed
and causes severe skin burns and eye damage.[5][12] Appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when
handling this compound.[12][13] Store in a cool, dry, well-ventilated area away from
incompatible materials such as acids, organic compounds, and metals.[14][15]

Conclusion

Sodium hypochlorite pentahydrate is a valuable reagent that offers the powerful oxidizing and
chlorinating properties of hypochlorite in a more stable and manageable crystalline form. Its
utility in organic synthesis is well-documented, providing efficient and often environmentally
benign pathways to a variety of functional group transformations. A thorough understanding of
its chemical properties, stability, and safe handling procedures is essential for its effective and
safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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